
Physical and chemical properties of
Cladosporide D

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cladosporide D

Cat. No.: B1246097 Get Quote

Cladosporide D: A Technical Guide for
Researchers
For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the known physical, chemical, and

biological properties of Cladosporide D, a pentanorlanostane derivative isolated from

Cladosporium sp. While research on this specific compound is limited, this document

consolidates the available data to support further investigation and drug development efforts.

Physicochemical Properties
Cladosporide D is a triterpenoid natural product. Its fundamental properties are summarized

below. Specific experimental data for properties such as melting point and solubility are not

readily available in the current body of literature and await further characterization.
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Property Value Source

Molecular Formula C₂₅H₃₈O₃ [1]

Molecular Weight 386.57 g/mol [1]

Appearance Data not available

Melting Point Data not available

Solubility Data not available

Spectral Data (¹H NMR, ¹³C

NMR, MS, IR)

Data not fully available in

public literature. The primary

literature suggests

characterization by mass

spectrometry and NMR, but

specific shifts and spectra are

not detailed in available

abstracts.

Biological Activity
Cladosporide D has been investigated for its antifungal properties, primarily against the

opportunistic human pathogen Aspergillus fumigatus. There are, however, some conflicting

reports in the literature regarding its efficacy.

Biological Target Activity Remarks Source

Aspergillus fumigatus
Antifungal activity

reported.

The initial report of its

isolation describes it

as a characteristic

antifungal agent

against this fungus.

Other Fungi/Microbes Data not available

Cytotoxicity Data not available
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It is important to note the existence of a similarly named compound, "cladospolide D," which is

a 12-membered macrolide with distinct antifungal properties.[2] Care should be taken to

distinguish between these two natural products in future research.

Experimental Protocols
Isolation and Purification of Cladosporide D
The following is a generalized workflow for the isolation of pentanorlanostane derivatives from

a fungal source, based on common natural product chemistry practices. The specific details of

the protocol for Cladosporide D would be found in the primary literature.
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A generalized workflow for the isolation and purification of Cladosporide D.

Potential Signaling Pathways and Mechanism of
Action
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The precise molecular mechanism of action for Cladosporide D has not been elucidated.

However, based on the known antifungal activities of other triterpenoid compounds, a

hypothetical mechanism can be proposed. Many antifungal triterpenoids are known to disrupt

the fungal cell membrane integrity or interfere with key cellular processes.

The following diagram illustrates a speculative mechanism of action for a generic triterpenoid

antifungal agent, which may provide a starting point for investigating Cladosporide D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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